Cas no 821-00-1 ( )

• Product name: &nbsp
• CAS No: 821-00-1
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 987420
• PubChem ID: 6285467

  Chemical and Physical Properties

Names and Identifiers

• Sorbamide
• 83329-50-4
• hexa-2,4-dienamide
• 821-00-1
• (2E,4E)-hexa-2,4-dienamide
• CHEMBL249185
• trans,trans-SorbinsA currencyureamid
• NSC-100889
• SCHEMBL1477695
• NSC100889
•  

• Inchi： InChI=1S/C6H9NO/c1-2-3-4-5-6(7)8/h2-5H,1H3,(H2,7,8)/b3-2+,5-4+
• InChI Key： JPXCVMIARYLSGU-MQQKCMAXSA-N
• SMILES： CC=CC=CC(=O)N

Computed Properties

• Exact Mass: 111.068414
• Monoisotopic Mass: 111.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1

Experimental Properties

• Density: 0.961
• Boiling Point: 268.3°C at 760 mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.491
• PSA: 43.09000
• LogP: 1.30430